Cas no 105578-58-3 (1,2-Benzenedicarboxylic acid, mono[(4-chlorophenyl)methyl] ester)

1,2-Benzenedicarboxylic acid, mono[(4-chlorophenyl)methyl] ester structure
105578-58-3 structure
Product Name:1,2-Benzenedicarboxylic acid, mono[(4-chlorophenyl)methyl] ester
CAS No:105578-58-3
MF:C15H10ClO4
MW:289.69050359726
CID:97459
PubChem ID:71333607
Update Time:2025-04-18

1,2-Benzenedicarboxylic acid, mono[(4-chlorophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, mono[(4-chlorophenyl)methyl] ester
    • 2-[(4-chlorophenyl)methoxycarbonyl]benzoate
    • DTXSID30761834
    • 105578-58-3
    • 2-{[(4-Chlorophenyl)methoxy]carbonyl}benzoate
    • Inchi: 1S/C15H11ClO4/c16-11-7-5-10(6-8-11)9-20-15(19)13-4-2-1-3-12(13)14(17)18/h1-8H,9H2,(H,17,18)/p-1
    • InChI Key: QKMGLFUIWPLHTH-UHFFFAOYSA-M
    • SMILES: ClC1C=CC(=CC=1)COC(C1C=CC=CC=1C(=O)[O-])=O

Computed Properties

  • Exact Mass: 289.0268
  • Monoisotopic Mass: 289.0267615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.43
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